Cas no 2228708-74-3 (tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• CAS No: 2228708-74-3
• MF: C₁₃H₁₉BrN₂O₃
• MW: 331.205562829971
• CID: 5845014
• PubChem ID: 165621663
• Update Time: 2025-05-24

tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• 2228708-74-3
• EN300-1890053
• tert-butyl N-(2-bromo-5-{[hydroxy(methyl)amino]methyl}phenyl)carbamate

• Inchi： 1S/C13H19BrN2O3/c1-13(2,3)19-12(17)15-11-7-9(8-16(4)18)5-6-10(11)14/h5-7,18H,8H2,1-4H3,(H,15,17)
• InChI Key： QPYKWELEJONHKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CN(C)O

Computed Properties

• Exact Mass: 330.05791g/mol
• Monoisotopic Mass: 330.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate

tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate, with the CAS number 2228708-74-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with bromine and hydroxymethylamine substituents. The combination of these groups makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and protection/deprotection steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of the bromine atom on the phenyl ring makes it an excellent candidate for Suzuki-Miyaura cross-coupling reactions, which are widely used in medicinal chemistry to construct biologically active molecules. Additionally, the hydroxymethylamine group provides opportunities for further functionalization, such as the introduction of bioisosteres or clickable handles for conjugation with other therapeutic agents.

Recent studies have highlighted the importance of stereochemistry in the biological activity of carbamate-containing compounds. The tert-butyl group in this molecule not only serves as a protecting group during synthesis but also contributes to the overall stability and solubility profile of the compound. Researchers have employed computational methods, such as molecular docking and QSAR modeling, to predict the binding affinities of this compound to various protein targets, paving the way for its use in targeted drug delivery systems.

In terms of material science applications, tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate has shown potential as a precursor for high-performance polymers. Its ability to undergo controlled polymerization under mild conditions makes it a valuable monomer for synthesizing materials with tailored mechanical and thermal properties. Furthermore, its compatibility with common polymerization techniques, such as free radical polymerization and ring-opening polymerization, has expanded its utility in advanced materials research.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have demonstrated that under certain conditions, this molecule can undergo biodegradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, tert-butyl N-(2-bromo-5-{hydroxy(methyl)aminomethyl}phenyl)carbamate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a key player in future innovations in drug discovery and materials science.